Cas no 2229275-87-8 (2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine)

• Product Name: 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine
• CAS No: 2229275-87-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5875524
• PubChem ID: 165846910
• Update Time: 2025-06-30

2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine
• EN300-1815935
• 2229275-87-8

• Inchi： 1S/C8H15N3/c1-8(2,9)4-3-7-5-10-11-6-7/h5-6H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： QJGKIVUJJNUNKB-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1C=NNC=1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine

Exploring the Properties and Applications of 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine (CAS No. 2229275-87-8)

In the realm of specialized chemical compounds, 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine (CAS No. 2229275-87-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrazole moiety and amine functionality, is increasingly studied in pharmaceutical and agrochemical research. Its molecular framework offers versatility, making it a subject of interest for scientists exploring novel bioactive molecules.

The 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine structure combines a butan-2-amine backbone with a 1H-pyrazol-4-yl substituent, which is known for its role in enhancing binding affinity in drug design. Researchers are particularly intrigued by its potential as a building block for central nervous system (CNS)-targeting compounds, given the prevalence of similar structures in neuromodulators. The CAS registry number 2229275-87-8 serves as a unique identifier for this compound in global chemical databases.

Recent trends in chemical research highlight growing interest in heterocyclic amines, with 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine frequently appearing in patent literature. Its synthetic accessibility and derivatization potential make it valuable for high-throughput screening platforms. Many users searching for this compound inquire about its solubility profile, stability under various pH conditions, and compatibility with common organic solvents – all critical parameters for formulation development.

From a commercial perspective, the demand for CAS 2229275-87-8 has risen in parallel with advancements in fragment-based drug discovery. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly attractive for designing molecules with improved blood-brain barrier permeability. Current Good Manufacturing Practice (cGMP) suppliers often list this chemical with detailed certificates of analysis, addressing user concerns about purity specifications and residual solvent content.

In analytical chemistry circles, discussions about 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine frequently center around its chromatographic behavior and mass spectral fragmentation patterns. The development of reliable HPLC methods for its quantification remains an active area of method development. Furthermore, its proton NMR spectrum displays characteristic shifts that aid in structural verification, a feature highly valued by quality control laboratories.

The environmental fate of pyrazole-containing compounds like 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine has become a hot topic in green chemistry forums. Researchers are investigating its biodegradation pathways and potential ecotoxicity, responding to increasing regulatory scrutiny on chemical sustainability. These studies often compare its environmental profile with structurally related azoles and alkylamines.

Patent analysis reveals that 2229275-87-8 frequently appears in claims covering kinase inhibitors and GPCR modulators, reflecting the pharmaceutical industry's interest in this chemotype. The compound's structure-activity relationship (SAR) studies typically focus on modifications to the pyrazole ring and amine group, with many derivatives showing promising in vitro activity against various biological targets.

For synthetic chemists, the preparation of 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine presents interesting challenges in regioselective pyrazole formation and amine protection strategies. Recent literature describes innovative routes employing transition metal catalysis and microwave-assisted synthesis, addressing common user queries about yield optimization and byproduct minimization.

The compound's physical properties, including its melting point range and hygroscopicity, are frequently discussed in technical forums. These characteristics significantly impact its handling requirements and storage conditions – practical considerations that often appear in user searches. Material safety data sheets for CAS 2229275-87-8 typically emphasize standard laboratory precautions while noting its compatibility with common containment materials.

Looking ahead, the scientific community anticipates expanded applications for 2-methyl-4-(1H-pyrazol-4-yl)butan-2-amine in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its structural features make it suitable for creating bifunctional linkers in these emerging therapeutic modalities. This forward-looking perspective addresses many researchers' questions about the compound's future potential beyond current applications.